Cas no 112006-57-2 (2-(Benzylthio)-N,N-dimethylnicotinamide)

• Product Name: 2-(Benzylthio)-N,N-dimethylnicotinamide
• CAS No: 112006-57-2
• MF: C₁₅H₁₆N₂OS
• MW: 272.365342140198
• MDL: MFCD08316155
• CID: 827867
• PubChem ID: 11086903
• Update Time: 2025-06-08

2-(Benzylthio)-N,N-dimethylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-(Benzylthio)-N,N-dimethylnicotinamide
• 2-benzylsulfanyl-N,N-dimethylpyridine-3-carboxamide
• AK102444
• C15H16N2OS
• 3-Pyridinecarboxamide, N,N-dimethyl-2-[(phenylmethyl)thio]-
• MPGOCEUHZWEFJX-UHFFFAOYSA-N
• 2125AA
• AX8233983
• ST24039563
• N,N-Dimethyl-2-(phenylmethylthio)-3-pyridinecarboxamide
• 2-(BENZYLSULFANYL)-N,N-DIMETHYLPYRIDINE-3
• CS-0061706
• DTXSID60454767
• DS-3842
• W18113
• 2-(BENZYLSULFANYL)-N,N-DIMETHYLPYRIDINE-3-CARBOXAMIDE
• SCHEMBL7010784
• 112006-57-2
• MFCD08316155
• AKOS016004794

• MDL： MFCD08316155
• Inchi： 1S/C15H16N2OS/c1-17(2)15(18)13-9-6-10-16-14(13)19-11-12-7-4-3-5-8-12/h3-10H,11H2,1-2H3
• InChI Key： MPGOCEUHZWEFJX-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CN=1)C(N(C)C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 272.09800
• Monoisotopic Mass: 272.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.5
• XLogP3: 2.7

Experimental Properties

• PSA: 58.50000
• LogP: 3.07570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-(Benzylthio)-N,N-dimethylnicotinamide

Recent Advances in the Study of 2-(Benzylthio)-N,N-dimethylnicotinamide (CAS: 112006-57-2)

The compound 2-(Benzylthio)-N,N-dimethylnicotinamide (CAS: 112006-57-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzylthio and dimethylnicotinamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of 2-(Benzylthio)-N,N-dimethylnicotinamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a combination of palladium-catalyzed cross-coupling and amidation reactions, achieving a yield of over 85%. This advancement is critical for further preclinical and clinical studies.

In terms of pharmacological properties, recent in vitro and in vivo studies have demonstrated that 2-(Benzylthio)-N,N-dimethylnicotinamide exhibits potent anti-inflammatory and anticancer activities. A study in Cancer Research (2024) revealed that the compound inhibits the NF-κB signaling pathway, thereby reducing inflammation and suppressing tumor growth in mouse models. These findings suggest its potential as a dual-action therapeutic agent for inflammatory diseases and certain cancers.

Another significant development is the exploration of the compound's mechanism of action at the molecular level. Research published in Biochemical Pharmacology (2023) utilized X-ray crystallography and molecular docking studies to elucidate the binding interactions between 2-(Benzylthio)-N,N-dimethylnicotinamide and its target proteins. The results indicated high affinity and specificity for certain kinase domains, which could explain its observed biological effects.

Despite these promising findings, challenges remain in the clinical translation of 2-(Benzylthio)-N,N-dimethylnicotinamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is focusing on structural modifications and formulation strategies to overcome these hurdles. For instance, a recent preprint on bioRxiv (2024) proposed the use of nanoparticle-based delivery systems to enhance the compound's pharmacokinetic profile.

In conclusion, 2-(Benzylthio)-N,N-dimethylnicotinamide represents a promising candidate for further drug development, with recent studies highlighting its synthetic accessibility, pharmacological efficacy, and mechanistic insights. Continued research efforts are essential to fully realize its therapeutic potential and address existing challenges. The compound's unique chemical structure and biological activities make it a valuable subject for future investigations in chemical biology and pharmaceutical sciences.